Cas no 343767-89-5 (4'-([1,1'-Biphenyl]-4-ylmethyl)-[1,1'-biphenyl]-4-carbaldehyde)

• Product Name: 4'-([1,1'-Biphenyl]-4-ylmethyl)-[1,1'-biphenyl]-4-carbaldehyde
• CAS No: 343767-89-5
• MF: C₂₆H₂₀O
• MW: 348.436407089233
• CID: 1092643
• PubChem ID: 12519612
• Update Time: 2025-09-24

4'-([1,1'-Biphenyl]-4-ylmethyl)-[1,1'-biphenyl]-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4'-([1,1'-Biphenyl]-4-ylmethyl)-[1,1'-biphenyl]-4-carbaldehyde
• 4-[4-[(4-phenylphenyl)methyl]phenyl]benzaldehyde
• 343767-89-5

• Inchi： 1S/C26H20O/c27-19-22-10-16-26(17-11-22)25-14-8-21(9-15-25)18-20-6-12-24(13-7-20)23-4-2-1-3-5-23/h1-17,19H,18H2
• InChI Key： ZSQIZAHITPRFFA-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1C=CC(=CC=1)CC1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 348.151415257g/mol
• Monoisotopic Mass: 348.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 17.1Ų